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Compound of Interest

Compound Name: (+)-Camphene

Cat. No.: B1220165

Essential Safety and Logistical Information for the Disposal of (+)-Camphene

For researchers, scientists, and drug development professionals, the proper disposal of (+)-

Camphene is crucial for ensuring laboratory safety and environmental protection. This guide
provides a step-by-step operational plan for the safe handling and disposal of this flammable
and ecotoxic substance. Adherence to these procedures will help maintain a safe laboratory

environment and ensure compliance with regulatory standards.

(+)-Camphene is classified as a flammable solid and is very toxic to aquatic life with long-
lasting effects.[1][2][3] Therefore, it must be managed as hazardous waste from its point of
generation through to its final disposal.[2][4][5] Under no circumstances should (+)-Camphene
be disposed of down the drain or in regular solid waste.[6][7]

Key Hazard and Regulatory Data

Properly characterizing the waste is the first step in its safe disposal. The following table
summarizes the key quantitative and regulatory data for (+)-Camphene.
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Identifier Value Source(s)
CAS Number 79-92-5 [1114]

UN Number UN1325 [819]
Hazard Class 4.1 (Flammable Solid) [819]
Packing Group Il [819]
RCRA Code D001 (Ignitability) [1]

Hazard Statements H228, H319, H410

Flash Point 34 °C (93.2 °F) [1]

Hazard Statement Codes: H228 (Flammable solid), H319 (Causes serious eye irritation), H410
(Very toxic to aquatic life with long lasting effects).

Step-by-Step Disposal Protocol

The disposal of (+)-Camphene must be handled systematically to mitigate risks. The following
protocol outlines the necessary steps from waste accumulation to final disposal.

Personal Protective Equipment (PPE)

Before handling (+)-Camphene waste, ensure appropriate PPE is worn. This includes:
o Eye Protection: Safety goggles or a face shield.[1][10]

e Hand Protection: Chemical-resistant gloves.[1]

» Body Protection: A lab coat or other protective clothing.[1]

o Respiratory Protection: May be required if dust is generated, especially outside of a fume
hood.[7]

Waste Segregation and Collection

Proper segregation is critical to prevent dangerous reactions.[6]
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e Solid Waste:

o Collect solid (+)-Camphene waste, including contaminated items like gloves, weigh paper,
and absorbent pads, in a designated, compatible hazardous waste container.[11][12]

o The container must be made of a material compatible with camphene and be able to be
securely closed.[6][7]

o Do not mix with other waste streams, especially strong oxidizing agents, strong acids, or
strong bases.[1]

e Liquid Waste:

o While (+)-Camphene is a solid at room temperature, any solutions containing it must be
collected as hazardous liquid waste.

o Collect in a sealable, compatible container, leaving adequate headspace.[11]

o Segregate from incompatible wastes such as oxidizers.[7]

Container Labeling and Storage

Accurate labeling and proper storage are regulatory requirements and essential for safety.
e Labeling:
o Clearly label the waste container with the words "Hazardous Waste."[13]

o Identify all constituents of the waste, including "(+)-Camphene" and any solvents or other
chemicals present with their approximate concentrations.[6][11]

o Indicate the date when waste was first added to the container.[6]
e Storage:
o Store the sealed waste container in a designated Satellite Accumulation Area (SAA).

o The storage area must be cool, dry, and well-ventilated.[7][13]
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o Store in a dedicated flammables cabinet, away from heat, sparks, open flames, and other
ignition sources.[1][7][13]

o Ensure the container is stored away from incompatible materials.[7]

Spill and Emergency Procedures

In the event of a spill, immediate and appropriate action is necessary.
e Minor Spill:

o Eliminate all ignition sources from the area.[1][10]

o Ventilate the area.[1]

o Wearing appropriate PPE, sweep up the solid material.[1]

o Place the spilled material into a sealed, labeled container for disposal as hazardous
waste.[1]

o Clean the spill site with an appropriate solvent and collect the cleaning materials as
hazardous waste.[1]

e Major Spill:
o Evacuate the immediate area.[7]
o If there is a fire hazard, activate the nearest fire alarm.[7]

o Contact your institution's Environmental Health and Safety (EHS) department or
emergency response team immediately.[7]

Final Disposal

The ultimate disposal of (+)-Camphene must be conducted by a licensed hazardous waste
disposal company.

e Arranging Pickup:
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o Once the waste container is full or has been in storage for the maximum allowed time per
institutional and local regulations, arrange for its removal.

o Complete a chemical waste pickup request form as required by your institution's EHS
office.[7]

e Disposal Method:

o The most common disposal method for flammable solids like camphene is high-
temperature incineration at a permitted hazardous waste facility.[14][15]

o Never attempt to treat or dispose of (+)-Camphene waste yourself. The disposal must be
carried out in accordance with all local, state, and federal regulations.[1][8]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of (+)-
Camphene waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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